Cas no 55720-22-4 (1,2-Dihydroacenaphthylene-5-carboxylic acid)

• Product Name: 1,2-Dihydroacenaphthylene-5-carboxylic acid
• CAS No: 55720-22-4
• MF: C₁₃H₁₀O₂
• MW: 198.217303752899
• MDL: MFCD00222369
• CID: 56820
• PubChem ID: 97619
• Update Time: 2025-05-28

1,2-Dihydroacenaphthylene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Dihydroacenaphthylene-5-carboxylic acid
• 5-Acenaphthenecarboxylic acid
• 1,2-dihydro-5-acenaphthylenecarboxylic acid
• 5-acenaphthoic acid
• Acenaphthen-5-carbonsaeure
• acenaphthene-5-carboxylic acid
• Acenaphthoesaeure
• HMS1375C10
• AKOS000291276
• 5-Acenaphthylenecarboxylic acid, 1,2-dihydro-
• Oprea1_525621
• SCHEMBL3387834
• MFCD00222369
• VS-06970
• UNII-YM75C742M7
• 5-Acenaphthenecarboxylic acid, 97%
• FT-0640334
• EN300-24127
• AT25663
• YM75C742M7
• DXKAWGBIIVQFIE-UHFFFAOYSA-N
• BB 0243900
• 55720-22-4
• NSC-137409
• ChemDiv2_002166
• Z169511478
• NSC 137409
• Oprea1_578532
• DTXSID30204256
• NSC137409
• DB-052781
• STK524279
• BBL019755
• ALBB-025610

• MDL： MFCD00222369
• Inchi： 1S/C13H10O2/c14-13(15)11-7-6-9-5-4-8-2-1-3-10(11)12(8)9/h1-3,6-7H,4-5H2,(H,14,15)
• InChI Key： DXKAWGBIIVQFIE-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2CCC3C=CC=C1C2=3)=O

Computed Properties

• Exact Mass: 198.06800
• Monoisotopic Mass: 198.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 220-223 ºC
• PSA: 37.30000
• LogP: 2.63660
• Solubility: Not available

1,2-Dihydroacenaphthylene-5-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on 1,2-Dihydroacenaphthylene-5-carboxylic acid

Recent Advances in the Study of 1,2-Dihydroacenaphthylene-5-carboxylic acid (CAS: 55720-22-4)

1,2-Dihydroacenaphthylene-5-carboxylic acid (CAS: 55720-22-4) is a polycyclic aromatic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for drug development, particularly in the design of enzyme inhibitors and anti-inflammatory agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications in pharmaceutical research.

One of the key areas of interest is the compound's ability to modulate enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1,2-Dihydroacenaphthylene-5-carboxylic acid exhibits potent inhibitory effects against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and the COX-2 active site, revealing a high affinity and selectivity profile. These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, recent research has investigated the compound's utility in cancer therapy. A preprint article from BioRxiv (2024) reported that derivatives of 1,2-Dihydroacenaphthylene-5-carboxylic acid exhibit promising cytotoxic activity against several cancer cell lines, including breast and lung carcinomas. The study employed high-throughput screening and mechanistic studies to identify the compound's ability to induce apoptosis via the mitochondrial pathway. These results underscore its potential as a scaffold for designing targeted anticancer agents, though further in vivo studies are warranted to validate these findings.

The synthetic accessibility of 1,2-Dihydroacenaphthylene-5-carboxylic acid has also been a focus of recent investigations. A 2023 paper in Organic Letters detailed an optimized synthetic route that improves yield and purity while reducing environmental impact. The method employs green chemistry principles, such as catalytic hydrogenation and solvent-free conditions, making it more sustainable for large-scale production. This advancement is particularly relevant for pharmaceutical applications, where scalability and cost-effectiveness are critical considerations.

Looking ahead, the versatility of 1,2-Dihydroacenaphthylene-5-carboxylic acid continues to inspire innovative research. Current projects are exploring its use in photodynamic therapy and as a fluorescent probe for bioimaging, leveraging its inherent photophysical properties. As the compound's pharmacological profile becomes better understood, it is poised to play an increasingly important role in drug discovery and development. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.